Cas no 2167610-37-7 (1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 2167610-37-7
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 6244283
• PubChem ID: 165587950
• Update Time: 2025-10-25

1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carbaldehyde
• 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1619901
• 2167610-37-7

• Inchi： 1S/C9H11BrN2O/c1-12-8(7(10)5-11-12)4-9(6-13)2-3-9/h5-6H,2-4H2,1H3
• InChI Key： YRVGCUIIHMKEHA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CC1(C=O)CC1

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carbaldehyde

Chemical Compound CAS No 2167610-37-7: 1-(4-Bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carbaldehyde

The chemical compound with CAS No 2167610-37-7, known as 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carbaldehyde, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent research due to its unique structural features and promising applications in drug design and material science.

The structure of CAS No 2167610-37-7 is characterized by a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a bromine atom and a methyl group. The presence of the aldehyde functional group adds to its reactivity and versatility in chemical reactions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive agents.

One of the most notable aspects of CAS No 2167610-37-7 is its synthesis methodology. Researchers have employed innovative techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to achieve high yields and purity levels. These advancements have not only streamlined the production process but also opened new avenues for exploring similar compounds with enhanced biological activities.

Moreover, the compound's stability under various reaction conditions has been extensively studied. Results indicate that CAS No 2167610-37 exhibits remarkable thermal stability, making it suitable for applications in high-throughput screening assays and combinatorial chemistry libraries. Its ability to undergo multiple functional group transformations further underscores its value as a versatile building block in organic synthesis.

In terms of biological activity, CAS No 21676 has shown potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. Preclinical studies suggest that it may serve as a lead compound for developing novel therapeutic agents with improved efficacy and reduced side effects.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of CAS No 2. Advanced molecular modeling techniques have provided insights into its electronic structure, binding affinities, and pharmacokinetic profiles, enabling researchers to optimize its design for specific therapeutic applications.

Looking ahead, the continued exploration of CAS No 2 is expected to yield further breakthroughs in its application across diverse industries. Its unique combination of structural complexity and functional versatility positions it as a key player in the development of next-generation materials and pharmaceuticals.